Cas no 2253630-18-9 (Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate
• CAS No: 2253630-18-9
• MF: C₁₃H₂₁N₃O₄S
• MW: 315.388541936874
• CID: 5993798
• PubChem ID: 137928082
• Update Time: 2025-05-19

Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-thiazole-4-carboxylate
• Z3377601359
• ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate
• EN300-6491268
• 2253630-18-9
• Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C13H21N3O4S/c1-5-19-11(17)9-10(14)21-8(16-9)6-7-15-12(18)20-13(2,3)4/h5-7,14H2,1-4H3,(H,15,18)
• InChI Key： LRRMRFXRHQDMBQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)N=C1CCNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 315.12527733g/mol
• Monoisotopic Mass: 315.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 132Ų

Additional information on Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate

Recent Advances in the Study of Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate (CAS: 2253630-18-9)

In recent years, Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate (CAS: 2253630-18-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This thiazole derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The compound's molecular framework, which includes a tert-butoxycarbonyl (Boc) protected amine and an ethyl ester functionality, makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent research has focused on the synthetic pathways and optimization strategies for Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing the number of steps required. The researchers employed a combination of microwave-assisted synthesis and catalytic methods to achieve these improvements. This advancement is particularly noteworthy as it addresses previous challenges related to scalability and cost-effectiveness, which are critical for industrial applications.

The pharmacological potential of Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate has also been a focal point of recent investigations. In vitro studies have demonstrated its role as a precursor in the synthesis of kinase inhibitors, which are pivotal in targeting various cancer pathways. Specifically, derivatives of this compound have shown promising activity against tyrosine kinase receptors, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings were corroborated by a 2023 study in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's utility in designing next-generation anticancer agents.

Another area of exploration has been the compound's application in antimicrobial research. A 2022 study in the European Journal of Medicinal Chemistry reported that Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate serves as a key intermediate in the synthesis of thiazole-based antibiotics. The study emphasized the compound's role in enhancing the bioavailability and metabolic stability of these antibiotics, thereby improving their therapeutic efficacy. This research underscores the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

In addition to its pharmacological applications, Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate has been investigated for its utility in chemical biology. A recent publication in ACS Chemical Biology (2023) described its use as a molecular probe to study protein-ligand interactions. The compound's ability to form stable complexes with specific proteins has enabled researchers to gain insights into binding mechanisms and conformational changes, which are essential for rational drug design.

Looking ahead, the continued exploration of Ethyl 5-amino-2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylate is expected to yield further breakthroughs. Ongoing research is focused on optimizing its synthetic routes, expanding its pharmacological applications, and exploring its potential in other therapeutic areas. The compound's unique structural and functional properties position it as a valuable asset in the toolkit of medicinal chemists and chemical biologists.